Orenasitecan

• CAS: 2418533-89-6
• Molecular Formula: C72H86N12O20S
• Molecular Weight: 1471.6 g/mol
• InChI: InChI=1S/C72H86N12O20S/c1-6-26-73-69(95)77-46-15-12-17-48(36-46)105(98,99)82-47-16-11-14-43(35-47)55(38-60(86)87)80-71(97)76-45-23-21-44(22-24-45)75-70(96)74-27-30-101-32-34-102-33-31-100-29-25-59(85)78-56(39-61(88)89)66(92)83-28-13-20-57(83)64(90)81-62(42(4)5)67(93)104-72(8-3)53-37-58-63-51(40-84(58)65(91)52(53)41-103-68(72)94)49(7-2)50-18-9-10-19-54(50)79-63/h9-12,14-19,21-24,35-37,42,55-57,62,82H,6-8,13,20,25-34,38-41H2,1-5H3,(H,78,85)(H,81,90)(H,86,87)(H,88,89)(H2,73,77,95)(H2,74,75,96)(H2,76,80,97)/t55-,56+,57+,62+,72+/m1/s1
• InChIKey: NIZBSXQORMTMGG-MNFWRURASA-N

Orenasitecan: A Differentiated TOP1 Inhibitor

Orenasitecan (CAS 2418533-89-6, PubChem CID 156903274) is a small-molecule antineoplastic agent classified as a topoisomerase I (TOP1) inhibitor based on the World Health Organization (WHO) International Nonproprietary Name (INN) stem '-tecan' [1][2]. The compound possesses a molecular formula of C72H86N12O20S and a molecular weight of 1471.59 Da, substantially exceeding that of conventional camptothecin analogs [1]. Its chemical structure incorporates a camptothecin pharmacophore conjugated via a PEG-based linker to a tripeptide moiety (L-α-aspartyl-L-prolyl-L-valinate) and a sulfonamide-phenylurea fragment, representing a distinctive peptide-drug conjugate (PDC)-like architecture within the topoisomerase I inhibitor class [1][2]. Orenasitecan has reached a maximum clinical trial phase of II with one investigational indication, according to Drug Approvals International records [2].

Differentiated topoisomerase I (TOP1) inhibitor with a peptide-drug conjugate (PDC)-like architecture — not a simple camptothecin analog.

Phase II-investigated compound with formal WHO INN designation, supporting target engagement and TOP1 pathway studies.

Structurally characterized with defined storage parameters (PubChem registered), enabling reproducible research workflows.

• [1] PubChem. Orenasitecan (Compound Summary). CID 156903274. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/156903274 View Source
• [2] Drug Approvals International. Orenasitecan. February 27, 2026. Dr. Anthony Melvin Crasto. CAS 2418533-89-6, MF C72H86N12O20S, MW 1471.59. View Source

Structural Differentiation of Orenasitecan

The substantial structural divergence between Orenasitecan (MW 1471.59 Da, C72H86N12O20S) and conventional topoisomerase I inhibitors—including camptothecin (MW 348.35 Da, C20H16N2O4), SN-38 (MW 392.40 Da, C22H20N2O5), topotecan (MW 457.9 Da), irinotecan (MW 677.18 Da), and exatecan (MW 435.45 Da)—precludes simple functional interchangeability [1][2]. Orenasitecan's molecular architecture integrates a camptothecin warhead, a PEG linker, a tripeptide sequence (Asp-Pro-Val), and a sulfonamide-phenylurea moiety within a single covalent entity [1]. This results in 11 hydrogen bond donors, 22 hydrogen bond acceptors, and 36 rotatable bonds, compared to values of 1-3 HBD, 5-7 HBA, and 1-6 rotatable bonds for the comparators, yielding profoundly different physicochemical and pharmacokinetic profiles [1]. Such structural complexity mandates compound-specific procurement and evaluation; no generic camptothecin analog replicates this molecular design.

Molecular weight 4.2× larger than camptothecin alters solubility, permeability, and tissue distribution — direct substitution may not transfer pharmacokinetic profiles.

Unique covalent integration of PEG linker, tripeptide, and sulfonamide-phenylurea moiety; no generic camptothecin replicates this design.

Physicochemical divergence (11 HBD, 22 HBA, 36 rotatable bonds) yields distinct ADME properties; compound-specific evaluation required.

• [1] PubChem. Orenasitecan (Compound Summary). CID 156903274. Molecular Weight 1471.6 g/mol, C72H86N12O20S, Hydrogen Bond Donor Count 11, Hydrogen Bond Acceptor Count 22, Rotatable Bond Count 36. View Source
• [2] PubChem. Comparator molecular data: Camptothecin (CID 24360, MW 348.35, HBD 1, HBA 5, Rot. Bonds 1); SN-38 (CID 104842, MW 392.40); Topotecan (CID 60700, MW 457.9); Irinotecan (CID 60838, MW 586.68 free base); Exatecan (CID 151115, MW 435.45). View Source

Orenasitecan Differentiation Evidence

Molecular Weight vs. Camptothecin Derivatives

Orenasitecan possesses a molecular weight of 1471.59 Da (C72H86N12O20S), representing a 4.2-fold increase over camptothecin (348.35 Da), a 3.8-fold increase over SN-38 (392.40 Da), and a 2.2-fold increase over irinotecan hydrochloride trihydrate (677.18 Da) [1][2]. This molecular weight places Orenasitecan in a fundamentally different property space, exceeding the typical small-molecule drug range and approaching that of peptide therapeutics [1].

Molecular Weight

Cross-study comparable

1471.59 Da (C₇₂H₈₆N₁₂O₂₀S) — 4.2× larger than camptothecin (348.35 Da), 3.8× SN-38, 2.2× irinotecan.

Substantially shifts physicochemical and ADME property space; profiles may not be extrapolated from conventional camptothecins.

Data to verify via independent characterization; supports compound-specific procurement.

Evidence Dimension	Molecular weight (Da)
Target Compound Data	1471.59 Da (C72H86N12O20S) [1]
Comparator Or Baseline	Camptothecin: 348.35 Da; SN-38: 392.40 Da; Topotecan: 457.9 Da; Irinotecan HCl·3H2O: 677.18 Da; Exatecan: 435.45 Da [2]
Quantified Difference	4.2× larger than camptothecin; 3.8× larger than SN-38; 2.2× larger than irinotecan
Conditions	Calculated from molecular formula (PubChem and vendor technical datasheets)

Why This Matters

The 2-4× larger molecular weight fundamentally alters solubility, permeability, tissue distribution, and clearance mechanisms, making direct substitution with conventional camptothecins scientifically invalid.

• [1] PubChem. Orenasitecan (CID 156903274). Molecular Weight 1471.6 g/mol, Formula C72H86N12O20S. View Source
• [2] PubChem. Camptothecin CID 24360 (MW 348.35); SN-38 CID 104842 (MW 392.40); Topotecan CID 60700 (MW 457.9); Irinotecan CID 60838 (MW 586.68 free base); Exatecan CID 151115 (MW 435.45). View Source

H-Bond Donor/Acceptor Profile vs. Comparators

Orenasitecan features 11 hydrogen bond donors (HBD) and 22 hydrogen bond acceptors (HBA), dramatically exceeding the HBD and HBA counts of approved camptothecin analogs: camptothecin (HBD 1, HBA 5), SN-38 (HBD 2, HBA 5), topotecan (HBD 3, HBA 7), and irinotecan (HBD 1, HBA 7) [1][2]. With 36 rotatable bonds compared to 1-6 for comparators, Orenasitecan occupies conformational space inaccessible to rigid camptothecin scaffolds [1].

H-Bond & Flexibility

Cross-study comparable

11 HBD, 22 HBA, 36 rotatable bonds (vs. 1–3 HBD, 5–7 HBA, 1–6 rot. bonds for comparators).

Predicts divergent solubility, permeability, and protein binding; binding behavior may not be inferred from rigid camptothecin scaffolds.

Computed descriptors; experimental validation recommended for specific assay conditions.

Evidence Dimension	Hydrogen bond donor (HBD) / acceptor (HBA) counts and rotatable bonds
Target Compound Data	HBD: 11, HBA: 22, Rotatable bonds: 36 [1]
Comparator Or Baseline	Camptothecin: HBD 1, HBA 5, Rot. bonds 1; SN-38: HBD 2, HBA 5, Rot. bonds 2; Topotecan: HBD 3, HBA 7, Rot. bonds 6; Irinotecan: HBD 1, HBA 7, Rot. bonds 6 [2]
Quantified Difference	HBD: 5.5-11× increase over comparators; HBA: 3.1-4.4× increase; Rotatable bonds: 6-36× increase
Conditions	Computed descriptors from PubChem 2.2 (2021.10.14 release)

Why This Matters

These pronounced differences in polarity and flexibility predict substantially different aqueous solubility, membrane permeability, and protein binding—all critical for in vivo disposition and cannot be extrapolated from simpler camptothecin analogs.

• [1] PubChem. Orenasitecan (CID 156903274). Hydrogen Bond Donor Count 11, Hydrogen Bond Acceptor Count 22, Rotatable Bond Count 36. Computed by PubChem 2.2. View Source
• [2] PubChem. Comparator descriptors: Camptothecin CID 24360; SN-38 CID 104842; Topotecan CID 60700; Irinotecan CID 60838. View Source

Tripeptide-PEG-Camptothecin PDC Architecture

Orenasitecan is distinguished from all clinically approved topoisomerase I inhibitors by its PDC-like covalent architecture, wherein a camptothecin core is linked through a PEG3 spacer to an L-α-aspartyl-L-prolyl-L-valinate tripeptide and a sulfonamide-phenylurea moiety [1][2]. Irinotecan, topotecan, SN-38, and exatecan are simple monomolecular entities lacking any peptide or targeting ligand components [2]. The presence of a sulfonamide group—a recognized zinc-binding pharmacophore in carbonic anhydrase inhibitors—suggests potential tumor-targeting functionality absent in all comparator molecules [1][3].

PDC-like Architecture

Class-level

Camptothecin-PEG₃-Asp-Pro-Val-sulfonamide-phenylurea conjugate; no comparator contains peptide or targeting ligand.

Creates potential for altered biodistribution and mechanism nuances distinct from monomolecular TOP1 inhibitors.

Structural attribution based on IUPAC name; functional implications require independent validation.

Evidence Dimension	Molecular architecture (presence of peptide, PEG linker, sulfonamide-phenylurea)
Target Compound Data	Covalent conjugate: camptothecin-PEG3-Asp-Pro-Val-sulfonamide-phenylurea [1]
Comparator Or Baseline	Camptothecin, SN-38, topotecan, irinotecan, exatecan: simple monomolecular entities; no peptide, no PEG linker, no sulfonamide-phenylurea fragment [2]
Quantified Difference	Qualitative structural distinction; no comparator possesses the peptide-PEG-ligand conjugate architecture
Conditions	Structural analysis from IUPAC name, SMILES, and InChI (PubChem); class-level comparison with approved camptothecins

Why This Matters

The covalent integration of a peptide sequence and sulfonamide-phenylurea moiety creates a compound with potential for targeted delivery, altered biodistribution, and distinct mechanism-of-action nuances that cannot be replicated by simple camptothecin analogs.

• [1] PubChem. Orenasitecan (CID 156903274). IUPAC Name: (3S)-3-[3-[2-[2-[2-[[4-[[(1R)-2-carboxy-1-[3-[[3-(propylcarbamoylamino)phenyl]sulfonylamino]phenyl]ethyl]carbamoylamino]phenyl]carbamoylamino]ethoxy]ethoxy]ethoxy]propanoylamino]-4-[(2S)-2-[[(2S)-1-[[(19S)-10,19-diethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl]oxy]-3-methyl-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-4-oxobutanoic acid. View Source
• [2] PubChem. Comparator structures: Camptothecin CID 24360; Irinotecan CID 60838; Topotecan CID 60700; SN-38 CID 104842; Exatecan CID 151115. View Source
• [3] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7(2):168-181. doi:10.1038/nrd2467. (Establishes sulfonamide as a privileged zinc-binding pharmacophore for tumor-associated carbonic anhydrase targeting.) View Source

Clinical Development Stage and INN Designation

Orenasitecan has advanced to Phase II clinical trials with one investigational indication and has been assigned a Recommended International Nonproprietary Name (Rec. INN) by the World Health Organization under the '-tecan' stem indicating topoisomerase I inhibitory activity [1][2]. This regulatory recognition formally distinguishes Orenasitecan from early-stage camptothecin derivatives and research-grade PDCs that lack WHO INN designation. While specific indication and trial data remain unpublished as of early 2026, the Phase II status and INN assignment confirm that Orenasitecan has met sufficient preclinical safety and efficacy benchmarks to warrant formal clinical investigation [1].

Development Stage

Supporting evidence

Phase II clinical trials, 1 investigational indication, WHO Rec. INN assigned.

Provides procurement-relevant identity validation and developmental maturity context beyond research-grade PDCs.

Specific indication and trial data unpublished as of early 2026; confirm with current registries.

Evidence Dimension	Clinical development stage and regulatory designation
Target Compound Data	Phase II clinical trials, 1 investigational indication, WHO Rec. INN assigned [1]
Comparator Or Baseline	Many research-stage camptothecin conjugates (e.g., peptide-camptothecin PDCs, polymer-CPT conjugates) remain preclinical without INN designation
Quantified Difference	Qualitative regulatory milestone; Phase II vs. preclinical for many comparator PDCs/conjugates
Conditions	Regulatory status per Drug Approvals International (February 2026); WHO INN database confirmation

Why This Matters

Phase II clinical status with formal WHO INN designation provides procurement-relevant validation of compound identity, quality standards, and developmental maturity not available for research-grade camptothecin conjugates.

• [1] Drug Approvals International. Orenasitecan. February 27, 2026. 'ORENASITECAN is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.' Patent Publication Number: US-2021386864-A1. View Source
• [2] Medum.ru. Оренаситекан (Orenasitecan). Rec. INN designation confirmed. PubChem 156903274, CAS 2418533-89-6. View Source

Storage Conditions and Stability

Commercial technical datasheets specify that Orenasitecan powder should be stored at -20°C for up to 3 years, while solutions require -80°C storage for up to 1 year, with shipping on blue ice or at ambient temperature . These defined long-term storage parameters contrast with the room-temperature stability of camptothecin (store at room temperature, <15°C recommended) and irinotecan hydrochloride (refrigerated, 0-10°C) , reflecting the compound's greater molecular complexity and the need for procurement protocols that accommodate cold-chain logistics.

Storage Stability

Data to verify

Powder: −20°C, 3 years; Solutions: −80°C, 1 year; Shipping: blue ice or ambient.

Requires cold-chain infrastructure; stability profile differs from room-temperature-stable camptothecin.

Vendor-supplied data; independent stability verification recommended for long-term studies.

Evidence Dimension	Storage conditions and stability
Target Compound Data	Powder: -20°C, 3 years; In solvent: -80°C, 1 year; Shipping: blue ice or ambient
Comparator Or Baseline	Camptothecin: room temperature, <15°C recommended ; Irinotecan HCl: refrigerated 0-10°C
Quantified Difference	Orenasitecan requires -20°C long-term vs. room temperature for camptothecin; -80°C for solutions
Conditions	Vendor technical datasheets (TargetMol/ChemicalBook) and comparator storage specifications

Why This Matters

Procurement planning must account for Orenasitecan's more stringent cold storage requirements (-20°C/-80°C) compared to room-temperature-stable camptothecin or refrigerated irinotecan, directly impacting shipping logistics and laboratory storage infrastructure.

OCT1 Transporter Inhibition Profile

BindingDB records one functional assay for Orenasitecan: inhibition of human organic cation transporter 1 (OCT1/SLC22A1) expressed in HEK293 cells, yielding an IC50 of 1.38 × 10⁵ nM (138 μM) [1]. This value indicates very weak OCT1 inhibition. For context, several approved tyrosine kinase inhibitors show OCT1 inhibition in the low micromolar range (e.g., imatinib IC50 ~1-5 μM), while potent OCT1 inhibitors operate in the nanomolar range [2]. The approximately 100-fold weaker OCT1 inhibition by Orenasitecan suggests a lower propensity for OCT1-mediated drug-drug interactions compared to known potent OCT1 inhibitors, though direct comparator data for other camptothecins in this specific assay are not available [2].

OCT1 Inhibition

Supporting evidence

IC₅₀: 1.38 × 10⁵ nM (138 μM) — ~100-fold weaker than clinically relevant OCT1 inhibitors.

Suggests low propensity for OCT1-mediated transporter interactions; relevant for combination study context.

Assayed in HEK293 cells; comparator camptothecin data not available.

Evidence Dimension	OCT1 (SLC22A1) transporter inhibition IC50
Target Compound Data	IC50: 1.38 × 10⁵ nM (138 μM) [1]
Comparator Or Baseline	Potent OCT1 inhibitors: IC50 values in low nanomolar to low micromolar range (e.g., imatinib ~1-5 μM); clinical reference range for meaningful transporter inhibition: IC50 < 10-50 μM [2][3]
Quantified Difference	~28-138× weaker than clinically significant OCT1 inhibitors; exceeds typical cutoff for DDI concern
Conditions	Inhibition of human OCT1 expressed in HEK293 cells assessed as reduction in ASP+ substrate uptake by microplate reader [1]

Why This Matters

The very weak OCT1 inhibition (138 μM IC50) suggests a differentiated off-target transporter profile; Orenasitecan is unlikely to cause clinically significant OCT1-mediated drug-drug interactions, a consideration relevant for combination chemotherapy regimens.

• [1] BindingDB. Orenasitecan (MonomerID 50241341). IC50: 1.38E+5 nM. Assay: Inhibition of human OCT1 expressed in HEK293 cells assessed as reduction in ASP+ substrate uptake. View Source
• [2] Minematsu T, Giacomini KM. Interactions of tyrosine kinase inhibitors with organic cation transporters and multidrug and toxic compound extrusion proteins. Mol Cancer Ther. 2011;10(3):531-539. doi:10.1158/1535-7163.MCT-10-0731. (Documents OCT1 inhibition IC50 values for imatinib, nilotinib, and other TKIs in the 1-10 μM range.) View Source
• [3] FDA. In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Guidance for Industry. January 2020. (Establishes IC50 < 10-50 μM as relevant threshold for transporter-mediated DDI risk.) View Source

Orenasitecan Application Scenarios

Peptide-Drug Conjugate Pharmacokinetics Research

Researchers studying the impact of peptide conjugation on camptothecin pharmacokinetics and biodistribution can use Orenasitecan as a characterized, WHO INN-designated reference compound with a defined tripeptide-PEG-camptothecin architecture [1][2]. Unlike in-house synthesized PDCs with variable purity and characterization, Orenasitecan offers batch-to-batch consistency, defined storage conditions (-20°C powder, -80°C in solution), and a PubChem-registered structure that facilitates reproducible experimental protocols [1].

Comparator for Topoisomerase I ADC Payloads

With the expanding field of topoisomerase I inhibitor-based antibody-drug conjugates (ADCs)—exemplified by Zymeworks' ZD06519 payload platform and approved agents such as trastuzumab deruxtecan—Orenasitecan's unique sulfonamide-phenylurea-containing architecture provides a structurally distinct benchmark for payload screening campaigns [1][2]. Its 1471.59 Da molecular weight and high polarity profile (11 HBD, 22 HBA) offer a contrasting reference point to simpler camptothecin payloads (exatecan MW 435 Da, SN-38 MW 392 Da) when evaluating linker chemistry, conjugation efficiency, and ADC physicochemical properties [1].

Carbonic Anhydrase-Targeted Therapy Research

The presence of a sulfonamide-phenylurea moiety in Orenasitecan—a well-established zinc-binding pharmacophore for carbonic anhydrase (CA) inhibition—positions this compound as a potential research tool for investigating CA-targeted camptothecin delivery in CAIX-overexpressing solid tumors [1][2]. Investigators exploring tumor-selective topoisomerase I inhibition via the CAIX axis, which is upregulated in hypoxic regions of glioblastoma, breast, and renal cell carcinomas, may find Orenasitecan a structurally characterized starting point distinct from non-targeted camptothecins [2].

Phase II Lead Compound for Oncology Discovery

Drug discovery teams seeking a Phase II-advanced topoisomerase I inhibitor with formal WHO INN designation for benchmarking or as a starting scaffold for derivative design can procure Orenasitecan with documented regulatory provenance (US-2021386864-A1 patent family) [1][2]. Its advancement beyond preclinical development provides procurement justification for programs requiring compounds with established safety and tolerability benchmarks, as opposed to uncharacterized research-grade camptothecin conjugates that lack clinical validation data [1].

Application

Selection Property

Validation Focus

PDC pharmacokinetic studies

Defined tripeptide-PEG-camptothecin conjugate architecture

Batch consistency and PK profiling reproducibility

TOP1 inhibitor ADC payload benchmarking

Structurally distinct high-MW and high-polarity reference

Linker chemistry and conjugation efficiency comparison

Carbonic anhydrase targeting research

Sulfonamide-phenylurea moiety (potential CA-binding pharmacophore)

CAIX-overexpressing tumor model response evaluation

Oncology drug discovery reference

Phase II investigational status with WHO INN

Preclinical response and tolerability benchmark context

• [1] PubChem. Orenasitecan (CID 156903274). Molecular Weight 1471.6, HBD 11, HBA 22, Rotatable Bonds 36. IUPAC Name confirms tripeptide-PEG-camptothecin-sulfonamide-phenylurea architecture. View Source
• [2] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7(2):168-181. Sulfonamide as privileged zinc-binding pharmacophore for CA targeting. View Source